Cas no 1315281-10-7 (2-4-(4-Chlorophenylethynyl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-4-(4-Chlorophenylethynyl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 1315281-10-7
• MF: C₂₀H₂₀BClO₂
• MW: 338.635604858398
• MDL: MFCD16294534
• CID: 1228186
• PubChem ID: 57416873
• Update Time: 2025-10-30

2-4-(4-Chlorophenylethynyl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-[4-[2-(4-chlorophenyl)ethynyl]phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 4-(4-Chlorophenylethynyl)benzeneboronic acid pinacol ester
• 2-{4-[2-(4-Chlorophenyl)ethynyl]phenyl}-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• AMTB225
• M-1154
• AKOS025392302
• CS-0175588
• 2-{4-[(4-Chlorophenyl)ethynyl]phenyl}-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• A906201
• J-006015
• 2-[4-(4-Chlorophenylethynyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-[4-(4-Chloro-phenylethynyl)-phenyl]-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane
• 1315281-10-7
• MFCD16294534
• DTXSID60726219
• AS-2428
• F88189
• 2-(4-((4-Chlorophenyl)ethynyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-(4-[2-(4-CHLOROPHENYL)ETHYNYL]PHENYL)-4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLANE
• 2-4-(4-Chlorophenylethynyl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• MDL： MFCD16294534
• Inchi： 1S/C20H20BClO2/c1-19(2)20(3,4)24-21(23-19)17-11-7-15(8-12-17)5-6-16-9-13-18(22)14-10-16/h7-14H,1-4H3
• InChI Key： JYBZGAZKBBARQP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C#CC1C=CC(B2OC(C)(C)C(C)(C)O2)=CC=1

Computed Properties

• Exact Mass: 338.12400
• Monoisotopic Mass: 338.1244877g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46000
• LogP: 4.03900

2-4-(4-Chlorophenylethynyl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Additional information on 2-4-(4-Chlorophenylethynyl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Introduction to 2-4-(4-Chlorophenylethynyl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 1315281-10-7)

2-4-(4-Chlorophenylethynyl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, identified by its CAS number 1315281-10-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This borylated aromatic compound features a unique structural framework consisting of a phenyl ring substituted with a propargyl group linked to another phenyl ring, which is further functionalized with a tetramethyl-1,3,2-dioxaborolane moiety. The presence of the boronate ester functionality makes this compound particularly valuable as an intermediate in cross-coupling reactions, which are pivotal in the synthesis of complex molecular architectures.

The compound's significance lies in its utility as a building block for the development of novel pharmaceuticals and advanced materials. Boron-containing compounds have long been recognized for their role in medicinal chemistry due to their ability to participate in efficient and selective transformations. Specifically, the tetramethyl-1,3,2-dioxaborolane group enhances the stability of the boronate ester while facilitating its participation in Suzuki-Miyaura cross-coupling reactions. These reactions are cornerstone techniques in modern organic synthesis, enabling the formation of carbon-carbon bonds between aryl or vinyl halides and boronic acids or esters.

In recent years, there has been a surge in research focused on optimizing cross-coupling reactions for pharmaceutical applications. The demand for high-yielding, scalable synthetic routes has driven the exploration of novel reagents that can improve reaction efficiency and selectivity. 2-4-(4-Chlorophenylethynyl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane stands out as a promising candidate due to its robust reactivity and compatibility with various coupling partners. Its incorporation into synthetic protocols has been reported to enhance reaction rates and yields while minimizing side products.

The structural features of this compound also make it an attractive precursor for the development of functional materials. For instance, the propargyl group can be further modified through Sonogashira coupling reactions to introduce additional functional moieties into the molecular framework. This versatility has opened up avenues for creating polymers with tailored properties or conjugates that exhibit specific biological activities. Such materials are of great interest in fields ranging from nanotechnology to biomedicine.

Recent advancements in computational chemistry have further highlighted the potential of 2-4-(4-Chlorophenylethynyl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane as a key intermediate. Molecular modeling studies have demonstrated that its boronate ester moiety adopts favorable conformations that promote efficient participation in catalytic cycles. These insights have guided the development of optimized synthetic strategies that leverage the compound's inherent reactivity while minimizing unwanted byproducts.

The pharmaceutical industry has been particularly keen on exploring boronate esters due to their potential as pharmacophores. Boron-containing drugs have shown efficacy in treating a wide range of diseases, including cancer and inflammatory disorders. The ability to precisely modify boronate esters through cross-coupling reactions allows for the rapid assembly of drug candidates with optimized pharmacokinetic properties. As such, 2-4-(4-Chlorophenylethynyl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane serves as a valuable tool in drug discovery pipelines.

In conclusion, 2-4-(4-Chlorophenylethynyl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 1315281-10-7) represents a significant advancement in synthetic chemistry. Its unique structural attributes and reactivity make it an indispensable intermediate for both pharmaceutical and material science applications. As research continues to uncover new methodologies for leveraging boron-containing compounds, this compound is poised to play an increasingly important role in shaping the future of molecular synthesis.